BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
1,1-Dibutoxybutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dibutoxybutane

Cat. No.: B1265885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1,1-
Dibutoxybutane, specifically its boiling point and density. The information is presented in a
clear, structured format to facilitate its use in research and development settings.

Quantitative Data Summary

The physical properties of 1,1-Dibutoxybutane are summarized in the table below. These
values are critical for a variety of applications, including reaction condition design, purification
process development, and formulation studies.

Physical Property Value Units Notes

at standard

Boiling Point 214 °C atmospheric pressure
(lie)[1]21[3]

Density 0.844 g/cm3 -

0.8669 g/lcm? at 25 °C[2]

Experimental Protocols
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The following sections detail the standard methodologies for the experimental determination of
the boiling point and density of a liquid compound such as 1,1-Dibutoxybutane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] Common laboratory methods for determining the boiling point include simple
distillation and the capillary method.[4][5][6]

Simple Distillation Method: This technique involves heating the liquid in a distillation apparatus
and recording the temperature at which the liquid actively boils and its vapor condenses.[4]
This method is suitable for larger sample volumes.[4]

Capillary Method: A small amount of the liquid is placed in a sample tube, and a capillary tube,
sealed at one end, is inverted into the liquid. The apparatus is heated, and the temperature at
which a steady stream of bubbles emerges from the capillary tube, and the liquid re-enters the
capillary upon cooling, is recorded as the boiling point.[5][6]

Density is an intrinsic property of a substance, defined as its mass per unit volume.[7] For
liquids, it is typically measured using a graduated cylinder and a balance.[7][8]

The procedure involves the following steps:

Weighing an empty, dry graduated cylinder.[7][8]
e Adding a known volume of the liquid to the graduated cylinder.[7][8]
e Weighing the graduated cylinder with the liquid.[7][8]

e The mass of the liquid is determined by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.[8]

e The density is then calculated by dividing the mass of the liquid by its volume.

Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of
boiling point and density.
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Simple Distillation Capillary Method
Place liquid in distillation flask Place liquid in sample tube with inverted capillary
; ;
Heat the flask Heat the sample
; ;
Observe for boiling and condensation Observe for steady bubble stream
; ;
Record stable temperature Cool and observe liquid entering capillary

i

Record temperature
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Weigh empty graduated cylinder (m1)

:

Add a known volume of liquid (V)

:

Weigh graduated cylinder with liquid (m2)

:

Calculate mass of liquid (m = m2 - m1)

:

Calculate density (p =m/V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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